(Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate

• Molecular Formula: C26H31O3P
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-[[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-phenylphosphoryl]naphthalen-1-ol
• InChI: InChI=1S/C26H31O3P/c1-18(2)22-15-13-19(3)17-24(22)29-30(28,21-10-5-4-6-11-21)25-16-14-20-9-7-8-12-23(20)26(25)27/h4-12,14,16,18-19,22,24,27H,13,15,17H2,1-3H3/t19-,22+,24-,30?/m1/s1
• InChI Key: WORBMVCRZOLMCB-NPWMSVMUSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@@H](C1)OP(=O)(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)O)C(C)C
• Canonical SMILES: CC1CCC(C(C1)OP(=O)(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)O)C(C)C

Description

(Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate is a complex organic compound with a unique structure that combines cyclohexyl, naphthalenyl, and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions. The synthetic route typically starts with the preparation of the cyclohexyl and naphthalenyl intermediates, followed by their coupling with the phenyl group under specific reaction conditions. Common reagents used in these reactions include phosphine ligands, catalysts, and solvents such as dichloromethane and toluene .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactions, automated synthesis, and purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

(Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound .

Scientific Research Applications

(Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of (Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Naphthalen-2-yl 1-(benzamido (diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate
• 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone
• 4-Hydroxy-2-quinolones

Uniqueness

(Rp)-(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (1-hydroxynaphthalen-2-yl)(phenyl)phosphinate is unique due to its specific combination of cyclohexyl, naphthalenyl, and phenyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .